![molecular formula C20H13Cl3FNO4S B7432822 N-[5-chloro-2-(2,4-dichlorophenoxy)phenyl]-4-fluoro-3-methylsulfonylbenzamide](/img/structure/B7432822.png)
N-[5-chloro-2-(2,4-dichlorophenoxy)phenyl]-4-fluoro-3-methylsulfonylbenzamide
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Overview
Description
N-[5-chloro-2-(2,4-dichlorophenoxy)phenyl]-4-fluoro-3-methylsulfonylbenzamide, also known as CFMSB, is a benzamide derivative that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for use in a wide range of experimental settings.
Mechanism of Action
The exact mechanism of action of N-[5-chloro-2-(2,4-dichlorophenoxy)phenyl]-4-fluoro-3-methylsulfonylbenzamide is not fully understood, but it is thought to act by binding to specific sites on ion channels and altering their activity. This compound has been shown to exhibit both agonist and antagonist activity, depending on the specific channel being targeted.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a variety of biochemical and physiological effects, including the modulation of ion channel activity, the inhibition of inflammation, and the regulation of neuronal excitability. Additionally, this compound has been investigated for its potential to modulate the activity of other signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway.
Advantages and Limitations for Lab Experiments
N-[5-chloro-2-(2,4-dichlorophenoxy)phenyl]-4-fluoro-3-methylsulfonylbenzamide offers several advantages for use in laboratory experiments, including its high potency and specificity for ion channels. However, this compound also has several limitations, including its relatively short half-life and limited solubility in aqueous solutions.
Future Directions
There are several potential future directions for research on N-[5-chloro-2-(2,4-dichlorophenoxy)phenyl]-4-fluoro-3-methylsulfonylbenzamide, including the investigation of its potential therapeutic applications in the treatment of pain and inflammation. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and to identify additional ion channels and signaling pathways that may be targeted by this compound. Finally, the development of more potent and selective analogs of this compound may offer new insights into the regulation of ion channels and other cellular processes.
Synthesis Methods
N-[5-chloro-2-(2,4-dichlorophenoxy)phenyl]-4-fluoro-3-methylsulfonylbenzamide can be synthesized using a variety of methods, including the reaction of 5-chloro-2-(2,4-dichlorophenoxy)aniline with 4-fluoro-3-methylsulfonylbenzoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product can then be purified using standard chromatography techniques.
Scientific Research Applications
N-[5-chloro-2-(2,4-dichlorophenoxy)phenyl]-4-fluoro-3-methylsulfonylbenzamide has been used extensively in scientific research, particularly in studies related to the regulation of ion channels in the nervous system. This compound has been shown to modulate the activity of a variety of ion channels, including voltage-gated potassium channels and transient receptor potential (TRP) channels. Additionally, this compound has been investigated for its potential therapeutic applications, particularly in the treatment of pain and inflammation.
properties
IUPAC Name |
N-[5-chloro-2-(2,4-dichlorophenoxy)phenyl]-4-fluoro-3-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13Cl3FNO4S/c1-30(27,28)19-8-11(2-5-15(19)24)20(26)25-16-10-13(22)4-7-18(16)29-17-6-3-12(21)9-14(17)23/h2-10H,1H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRBOQAYUTUBNDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=C(C=CC(=C2)Cl)OC3=C(C=C(C=C3)Cl)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13Cl3FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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